Cas no 157494-10-5 (4-Chloroquinoline-3-sulfonamide)

• Product Name: 4-Chloroquinoline-3-sulfonamide
• CAS No: 157494-10-5
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 5655418
• PubChem ID: 15643028
• Update Time: 2025-10-30

4-Chloroquinoline-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 157494-10-5
• 4-Chloroquinoline-3-sulfonamide
• EN300-27733380

• Inchi： 1S/C9H7ClN2O2S/c10-9-6-3-1-2-4-7(6)12-5-8(9)15(11,13)14/h1-5H,(H2,11,13,14)
• InChI Key： GRSLAVPAVCFWPL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=CC=12)S(N)(=O)=O

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-Chloroquinoline-3-sulfonamide

4-Chloroquinoline-3-sulfonamide (CAS No. 157494-10-5): A Comprehensive Overview

4-Chloroquinoline-3-sulfonamide, also known by its CAS registry number 157494-10-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic system, with a chlorine substituent at the 4-position and a sulfonamide group at the 3-position. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

The quinoline core of this compound is a well-known structure in organic chemistry, often utilized as a scaffold for various pharmaceutical agents due to its aromatic stability and potential for bioisosteric replacements. The introduction of a chlorine atom at the 4-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its reactivity or bioavailability. Meanwhile, the sulfonamide group at the 3-position not only adds hydrophilicity to the molecule but also serves as a versatile site for further chemical modifications, such as the attachment of other bioactive moieties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-Chloroquinoline-3-sulfonamide. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to accelerate bond formation, particularly in reactions involving heterocyclic compounds. Additionally, computational chemistry techniques, such as density functional theory (DFT), have been employed to study the electronic structure and reactivity of this compound, providing valuable insights into its potential applications.

In terms of biological activity, 4-Chloroquinoline-3-sulfonamide has demonstrated promising properties in various assays. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Furthermore, its sulfonamide group has been implicated in enhancing membrane permeability, which is a critical factor for drug delivery systems.

The application of 4-Chloroquinoline-3-sulfonamide extends beyond pharmacology into materials science. Researchers have investigated its potential as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the quinoline ring and the sulfonamide group provide multiple coordination sites, enabling the formation of complex architectures with tailored properties. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and transport of 4-Chloroquinoline-3-sulfonamide in natural systems is crucial for assessing its potential ecological impact. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound. These findings are essential for developing strategies to mitigate any adverse effects on ecosystems.

In conclusion, 4-Chloroquinoline-3-sulfonamide (CAS No. 157494-10-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with valuable chemical and biological properties that continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it is likely to find even more innovative uses in both therapeutic development and materials engineering.